Cas no 16722-49-9 ((3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid)

(3S,4S,5R)-3,4,5,6-Tetrahydroxy-2-keto-hexanoic acid Properties

Names and Identifiers

• 2-Ketogalactonic acid
• 2-Oxo-D-galactonic acid
• alpha-keto-D-Galactonic acid
• D-lyxo-Hexulosonic acid
• 2-Keto-D-galactonic acid
• D-lyxo-2-Hexulosonic acid
• C03342
• (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-oxo-hexanoic acid
• (3S,4S,5R)-3,4,5,6-tetrahydroxy-2-keto-hexanoic acid
• 2-keto-D-Galactonic acid
• +Expand

• InChIKey： VBUYCZFBVCCYFD-UZBSEBFBSA-N
• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4+/m1/s1
• SMILES： O[C@H]([C@@H](C(C(=O)O)=O)O)[C@@H](CO)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Heavy Atom Count: 13
• Complexity: 201
• Topological Polar Surface Area: 135

Experimental Properties

• Melting Point: 170-171 ºC
• Solubility: Soluble (468 g/l) (25 º C),
• Density: 1.757±0.06 g/cm3 (20 ºC 760 Torr),